Cas no 597-81-9 (Phosphorothioic acid, O,O,O-tris(3-methylphenyl)ester)
597-81-9 structure
Product Name:Phosphorothioic acid, O,O,O-tris(3-methylphenyl)ester
Phosphorothioic acid, O,O,O-tris(3-methylphenyl)ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphorothioic acid, O,O,O-tris(3-methylphenyl)ester
- TRIS(2-METHYLBENZYL) PHOSPHOROTHIOATE
- (4-CHLORO-3-NITRO-PHENOXY)-DIMETHOXY-SULFANYLIDENE-PHOSPHORANE
- AC1L46BA
- BAY 22330
- BRN 2539255
- Isochlorthion
- O.O.O-Tri-m-tolylthiophosphat
- Phosnichlor
- Phosnichlor [ISO:BSI]
- Phosphorothioic acid, O-(4-chloro-3-nitrophenyl) O,O-dimethyl ester
- thiophosphoric acid O-(4-chloro-3-nitro-phenyl ester)-O',O''-dimethyl ester
- Thiophosphorsaeure-O-(4-chlor-3-nitro-phenylester)-
- Thiophosphorsaeure-O,O',O''-tri-m-tolylester
- UNII-6X2G6LQD3I
- NSC-2605
- o,o,o-tris(3-methylphenyl) phosphorothioate
- SCHEMBL10592197
- 597-81-9
- DTXSID40975102
- NSC2605
-
- Inchi: 1S/C21H21O3PS/c1-16-7-4-10-19(13-16)22-25(26,23-20-11-5-8-17(2)14-20)24-21-12-6-9-18(3)15-21/h4-15H,1-3H3
- InChI Key: QTPQLHXICMXDMO-UHFFFAOYSA-N
- SMILES: S=P(OC1=CC=CC(C)=C1)(OC1=CC=CC(C)=C1)OC1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 384.09503
- Monoisotopic Mass: 384.09490270g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 419
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.8
- Topological Polar Surface Area: 59.8Ų
Experimental Properties
- PSA: 27.69
Phosphorothioic acid, O,O,O-tris(3-methylphenyl)ester Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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